6-Ethoxypyridine-3-carbonitrile
Cat. No. B025935
M. Wt: 148.16 g/mol
InChI Key: RBOHCYKUZOVCGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:14][CH2:15][OH:16].[CH3:2][CH2:3][O-:4].[Cl:5][c:6]1[n:7][cH:8][c:9]([C:10]#[N:11])[cH:12][cH:13]1.[Na+:1]>>[CH3:2][CH2:3][O:4][c:6]1[n:7][cH:8][c:9]([C:10]#[N:11])[cH:12][cH:13]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
CC[O-]
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
N#Cc1ccc(Cl)nc1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
CCOc1ccc(C#N)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
